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Compound of Interest

Compound Name: 4-Methoxyphenylboronic acid

Cat. No.: B118843

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and melting
point of 4-Methoxyphenylboronic acid (4-MeO-PBA), a vital reagent in synthetic chemistry,
particularly in Suzuki-Miyaura cross-coupling reactions. Understanding the thermal properties
of this compound is critical for its proper storage, handling, and application in various chemical
processes, ensuring reaction efficiency and purity of the final products.

Core Properties of 4-Methoxyphenylboronic Acid

4-Methoxyphenylboronic acid is a white to light beige crystalline powder.[1] Its stability is a
key consideration for its use in laboratory and industrial settings.

Melting Point

The melting point of 4-Methoxyphenylboronic acid is a key indicator of its purity. Multiple
sources report a melting point in the range of 204-206 °C.[1][2][3][4][5][6] Some suppliers
provide a slightly higher range of 208-210 °C for their specific grade of the compound.[7] It is
important to note that for boronic acids, the observed melting point can sometimes be more
indicative of dehydration or decomposition rather than a true melt.

Table 1: Reported Melting Points of 4-Methoxyphenylboronic Acid
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Melting Point Range (°C) Reference(s)
204-206 [LI[213]141[5][6]
208-210 [7]

Thermal Stability

While specific thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data
for 4-Methoxyphenylboronic acid is not readily available in the public domain, general
knowledge of arylboronic acids provides insight into its thermal behavior. Arylboronic acids are
known to be susceptible to thermal dehydration, where three molecules of the boronic acid can
condense to form a cyclic boroxine (anhydride). This process can occur upon heating and may
precede or coincide with melting.

Furthermore, some arylboronic acids can be unstable and may decompose at elevated
temperatures or even at room temperature over time. To enhance stability for storage and
certain applications, arylboronic acids can be converted into more stable derivatives such as
boronic esters or potassium aryltrifluoroborate salts. For routine use, it is recommended to
store 4-Methoxyphenylboronic acid in a cool, dark, and dry place.[4][8]

Experimental Protocols

Accurate determination of the thermal properties of 4-Methoxyphenylboronic acid relies on
standardized experimental procedures.

Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase. For 4-Methoxyphenylboronic acid, a capillary melting point method is typically
employed.

Methodology:

o Sample Preparation: A small amount of the dry, powdered 4-Methoxyphenylboronic acid is
packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[9]
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e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a thermometer or a digital temperature sensor.[6]

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.[6]

» Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the start of the melting range, and the
temperature at which the entire sample becomes liquid is the end of the range.[9][10]

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is a technique used to measure the change in mass of a sample as
a function of temperature or time in a controlled atmosphere. This analysis can provide
information on thermal stability and decomposition temperatures.

General Methodology:

e Instrument Setup: A thermogravimetric analyzer is used, which includes a high-precision
balance and a furnace.[11]

o Sample Loading: A small, accurately weighed sample of 4-Methoxyphenylboronic acid
(typically 5-10 mg) is placed in a sample pan.[12]

o Experimental Conditions: The furnace is programmed to heat the sample at a constant rate
(e.g., 10 °C/min) under a controlled atmosphere, usually an inert gas like nitrogen, to prevent
oxidation.[13]

o Data Acquisition: The instrument continuously records the sample's mass as the temperature
increases. The resulting data is plotted as a TGA curve, showing the percentage of weight
loss versus temperature.[13]

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of experiments to characterize the thermal
properties of 4-Methoxyphenylboronic acid.
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Caption: Workflow for determining thermal properties.
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Caption: Thermal behavior of 4-Methoxyphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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